CHROMIUM (III) CHLORIDE
CHROMIUM (III) CHLORIDE
Chromium(3+) trichloride is a chromium chloride with the chromium cation in the +3 oxidation state. It has a role as a Lewis acid and a sensitiser.
Chromic chloride appears as blue or green colored crystals dissolved in water. Denser than water. Corrosive to metals.
Chromic chloride, for injection, is a sterile, nonpyrogenic solution intended for use as an additive to solutions for Total Parenteral Nutrition (TPN).
Chromic chloride appears as blue or green colored crystals dissolved in water. Denser than water. Corrosive to metals.
Chromic chloride, for injection, is a sterile, nonpyrogenic solution intended for use as an additive to solutions for Total Parenteral Nutrition (TPN).
Brand Name:
Vulcanchem
CAS No.:
10025-73-7
VCID:
VC0155145
InChI:
InChI=1S/3ClH.Cr/h3*1H;/q;;;+3/p-3
SMILES:
[Cl-].[Cl-].[Cl-].[Cr+3]
Molecular Formula:
CrCl3
Cl3C
Cl3C
Molecular Weight:
158.35 g/mol
CHROMIUM (III) CHLORIDE
CAS No.: 10025-73-7
Main Products
VCID: VC0155145
Molecular Formula: CrCl3
Cl3C
Molecular Weight: 158.35 g/mol
| CAS No. | 10025-73-7 |
|---|---|
| Product Name | CHROMIUM (III) CHLORIDE |
| Molecular Formula | CrCl3 Cl3C |
| Molecular Weight | 158.35 g/mol |
| IUPAC Name | chromium(3+);trichloride |
| Standard InChI | InChI=1S/3ClH.Cr/h3*1H;/q;;;+3/p-3 |
| Standard InChIKey | QSWDMMVNRMROPK-UHFFFAOYSA-K |
| SMILES | [Cl-].[Cl-].[Cl-].[Cr+3] |
| Canonical SMILES | [Cl-].[Cl-].[Cl-].[Cr+3] |
| Boiling Point | Dissociates above 1300C (EPA, 1998) 1300 °C (decomposes) |
| Colorform | Violet, lustrous, hexagonal, crystalline scales Red-violet crystals Bright purple plates |
| Density | 2.87 (EPA, 1998) 2.87 at 25 °C 2.87 g/cm³ |
| Melting Point | 2106 °F (EPA, 1998) 1152 °C |
| Physical Description | Chromic chloride appears as blue or green colored crystals dissolved in water. Denser than water. Corrosive to metals. VIOLET CRYSTALS. |
| Description | Chromium(3+) trichloride is a chromium chloride with the chromium cation in the +3 oxidation state. It has a role as a Lewis acid and a sensitiser. Chromic chloride appears as blue or green colored crystals dissolved in water. Denser than water. Corrosive to metals. Chromic chloride, for injection, is a sterile, nonpyrogenic solution intended for use as an additive to solutions for Total Parenteral Nutrition (TPN). |
| Related CAS | 10060-12-5 (hexahydrate) |
| Shelf Life | Stable under recommended storage conditions Extremely unstable |
| Solubility | Insoluble in water Insoluble in alcohol Slightly soluble in hot water. Insoluble in cold water, alcohol, acetone, methanol, and ether Addition of a trace of chromium dichloride (CrCl2) or wetting agent aid in rapid solution in water, alcohol Solubility in water: none |
| Synonyms | chromic chloride chromic chloride anhydrous chromic chloride hexahydrate chromic chloride, 51Cr-labeled chromium chloride (CrCl3) chromium trichloride chromium(iii) chloride |
| PubChem Compound | 24808 |
| Last Modified | Nov 11 2021 |
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